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Compound of Interest

Compound Name: 3,5-Dibromobenzonitrile

Cat. No.: B1351247

Technical Support Center: 3,5-Dibromobenzonitrile

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 3,5-
Dibromobenzonitrile (CAS No. 97165-77-0).

Frequently Asked Questions (FAQs)

1. What is 3,5-Dibromobenzonitrile and what are its primary hazards? 3,5-
Dibromobenzonitrile is a chemical compound often used in organic synthesis.[1] It is
classified as a hazardous substance with the following primary risks:

Harmful if swallowed (H302).[2]

Causes skin irritation (H315).[2]

Causes serious eye irritation (H319).[2]

May cause respiratory irritation (H335).[2]

2. What personal protective equipment (PPE) is required when handling this chemical? To
minimize exposure, comprehensive PPE is mandatory. This includes:

o Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields
conforming to EN166 (EU) or NIOSH (US) standards.[3][4]
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Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected
for integrity before use.[3][5] A complete protective suit or lab coat should be worn to prevent
skin contact.[3]

Respiratory Protection: Handle only in a well-ventilated area or under a chemical fume hood.
[3][4] If ventilation is inadequate or dust formation is likely, use a NIOSH/MSHA-approved
respirator.[6]

. How should I properly store 3,5-Dibromobenzonitrile? Proper storage is crucial for

maintaining chemical stability and ensuring safety.

4.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7]
Store locked up to prevent unauthorized access.[4][7]

For long-term stability, some suppliers recommend storage in a refrigerator or under an inert
atmosphere (like nitrogen or argon) at 2-8°C.[2][8]

Store away from incompatible materials such as strong oxidizing agents.[9][10]

What should | do in case of accidental skin or eye contact? Immediate action is required to

mitigate harm.

Skin Contact: Immediately take off contaminated clothing.[4] Wash the affected area
thoroughly with soap and plenty of water.[3][11] Consult a physician if irritation persists.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention.[3]

. How do I handle a spill? In the event of a spill, follow these emergency procedures:

Evacuate personnel from the immediate area and ensure adequate ventilation.[3]
Wear full personal protective equipment, including respiratory protection.[3]

Avoid generating dust.[3]
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o Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[3]
e Do not let the chemical enter drains or waterways.[3]
6. What is the correct fire-fighting procedure for this chemical?

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or a
water spray.[3][4]

o Specific Hazards: During a fire, it may emit toxic and irritating fumes, including carbon
oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[3]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Data Presentation

Table 1: Hazard Identification and Classification

Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral (Category ) ]

2 H302: Harmful if swallowed Warning[2]

Skin Irritation (Category 2) H315: Causes skin irritation Warning|[2]
o H319: Causes serious eye )

Eye Irritation (Category 2A) Warning[2]

irritation

Specific target organ toxicity — ]
) H335: May cause respiratory ]
Single exposure (Category 3), o Warning[2]
) irritation
Respiratory system

Table 2: Summary of First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, provide
artificial respiration and consult a physician

immediately.[3][4]

Skin Contact

Remove contaminated clothing and shoes
immediately. Wash the affected area with soap

and plenty of water. Consult a physician.[3][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if applicable.

Consult a physician immediately.[3][7]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and consult a physician

immediately.[3][4]

Table 3: Physical and Chemical Properties

Property

Value

Molecular Formula

C7H3Brz2N[12]

Molecular Weight

260.92 g/mol [2]

Physical Form

Colorless or white to yellow to brown powder or

crystals.[2]

Melting Point

98 °C[8]

Boiling Point

261.24+20.0 °C (Predicted)[8]

Storage Temperature

Refrigerator; 2-8°C under inert gas.[2][8]

Experimental Protocols

Protocol: Accidental Spill Cleanup
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This protocol outlines the steps for safely managing a small-scale laboratory spill of solid 3,5-
Dibromobenzonitrile.

e Immediate Response & Area Securement 1.1. Alert all personnel in the immediate vicinity of
the spill. 1.2. Evacuate non-essential personnel from the area.[3] 1.3. Restrict access to the
contaminated area. 1.4. Increase ventilation in the area by opening a fume hood sash.

e Don Personal Protective Equipment (PPE) 2.1. Put on the following PPE before approaching
the spill:

[e]

Two pairs of nitrile gloves.[3]

A chemical-resistant lab coat or gown.[3]
NIOSH-approved respirator.[6]
Chemical splash goggles.[3]

[¢]

o

[¢]

o Containment and Cleanup 3.1. Do not use water or liquid cleaners, as this can spread
contamination. 3.2. Gently cover the spill with an inert absorbent material like sand or
vermiculite to prevent dust from becoming airborne.[7] 3.3. Carefully sweep or scoop the
material and absorbent into a clearly labeled, sealable waste container.[3] Use non-sparking
tools.[4] 3.4. Avoid any actions that create dust.[3]

o Decontamination 4.1. Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol), followed by soap and water. 4.2. Place all cleaning materials (wipes, cloths) into the
same labeled hazardous waste container.

o Waste Disposal and Post-Cleanup 5.1. Securely seal the hazardous waste container. 5.2.
Dispose of the waste according to institutional and local environmental regulations.[7] 5.3.
Carefully doff all PPE, avoiding contact with contaminated surfaces. Dispose of single-use
items in the hazardous waste container. 5.4. Wash hands and any exposed skin thoroughly
with soap and water.[7] 5.5. Document the spill and cleanup procedure as required by your
institution's safety office.

Visualized Workflow
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Caption: Logical workflow for the safe handling of 3,5-Dibromobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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